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Compound of Interest

Compound Name: 3-Mercaptohexyl acetate

Cat. No.: B033392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Mercaptohexyl acetate (CAS No. 136954-20-6) is an acetate ester recognized for its potent

aroma, contributing to the characteristic scent of various fruits, notably passion fruit.[1] It

belongs to the family of sulfur-containing organic compounds and finds primary applications in

the flavor and fragrance industries.[2][3] Understanding its physical properties is crucial for its

application in formulation, for quality control, and for safety assessments. This guide provides a

consolidated overview of the key physical properties of 3-Mercaptohexyl acetate, with a

specific focus on its boiling point.

Physical and Chemical Properties
The physical characteristics of 3-Mercaptohexyl acetate have been reported across various

sources. It is generally described as a colorless to pale yellow, clear liquid.[2] A comprehensive

summary of its key physical properties is presented below.

Table 1: Summary of Physical Properties of 3-Mercaptohexyl Acetate
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Property Value Conditions

Boiling Point 186 °C[4] @ 760 mmHg

235.7 °C[5][6] @ 760 mmHg

240 °C[3] @ 760 mmHg

186-240 °C[2] @ 760 mmHg

Density 0.991 - 0.996 g/cm³[4] @ 25 °C

0.987 g/cm³[5][6]

Refractive Index 1.462 - 1.472[4] @ 20 °C

1.458[5]

Flash Point 73 °C[2][3] TCC (Tag Closed Cup)

101.11 °C TCC (Tag Closed Cup)

109.8 °C[5]

Vapor Pressure 0.049 mmHg (est.) @ 25 °C

0.0494 mmHg[5] @ 25 °C

Solubility Soluble in alcohols and oils.[2]

Insoluble in water.

Water: 284.5 mg/L (est.) @ 25 °C

Soluble in ethanol and

heptane.[4]

Sparingly soluble in

Chloroform, slightly in

Methanol.[5]

Molecular Formula C₈H₁₆O₂S[2]

Molecular Weight 176.27 g/mol [2]
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Note: The variation in reported values, particularly for the boiling point, may be attributable to

different experimental methods, sample purity, and atmospheric pressure during measurement.

Experimental Protocol: Boiling Point Determination
While the specific protocols used to determine the values in Table 1 are not detailed in the

source literature, a standard and widely accepted micro-method for determining the boiling

point of a liquid organic compound is the Thiele tube method.[5] This technique is suitable for

small sample volumes.

Principle
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. In this method, a small sample is heated in a tube

alongside an inverted capillary. As the liquid heats, trapped air and vapor escape from the

capillary. When the heat is removed, the liquid cools, and the point at which the external

pressure overcomes the vapor pressure and forces the liquid back into the capillary is recorded

as the boiling point.[4]

Apparatus and Materials
Thiele tube

High-boiling point mineral oil or paraffin oil

Thermometer (-10 to 250 °C range)

Small sample tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure
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Sample Preparation: Fill the small sample tube to a depth of approximately 2-3 mL with 3-
Mercaptohexyl acetate.

Capillary Insertion: Place the capillary tube, with its open end down, into the sample tube.

Assembly: Attach the sample tube to the thermometer using a rubber band. The bottom of

the sample tube should be level with the thermometer bulb.[5]

Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the

sample is positioned in the main body of the tube, submerged in the heating oil.

Heating: Gently heat the side arm of the Thiele tube with a small flame or on a hot plate.[5]

The design of the tube facilitates convection currents, ensuring uniform heat distribution.

Observation: As the temperature rises, a slow stream of bubbles will emerge from the

capillary tip. Continue gentle heating until a rapid and continuous stream of bubbles is

observed.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.

Boiling Point Reading: The temperature at which the stream of bubbles stops and the liquid

is drawn back into the capillary tube is the boiling point of the sample. Record this

temperature.[4][5]

Pressure Correction: Record the ambient barometric pressure. If the pressure is not 760

mmHg, a correction may be necessary to report the normal boiling point.

Visualization
The following diagrams illustrate the logical workflow for the experimental determination of a

boiling point using the described micro-method.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. phillysim.org [phillysim.org]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. uomus.edu.iq [uomus.edu.iq]

5. chem.libretexts.org [chem.libretexts.org]

6. quora.com [quora.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 3-
Mercaptohexyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033392#physical-properties-of-3-mercaptohexyl-
acetate-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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